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Compound of Interest

Compound Name: 4-Tert-butylcyclohexanone

Cat. No.: B146137 Get Quote

This guide provides immediate and essential safety and logistical information for handling 4-
tert-butylcyclohexanone in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Quantitative Data Summary
The following tables summarize the key quantitative safety and physical property data for 4-
tert-butylcyclohexanone.

Physical and Chemical Properties
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Property Value Citations

Physical State White crystalline solid [1]

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1][2]

Melting Point 47-51 °C [1][3]

Boiling Point 113-116 °C at 20 mmHg [1][3]

Flash Point 96 °C (204.8 °F) - closed cup [1][3][4]

Solubility

Almost insoluble in water;

soluble in alcohol, chloroform,

and oils.

[1][5]

Toxicological Data

Endpoint Value Species Citations

Acute Oral Toxicity

(LD50)

> 300 - <= 2000

mg/kg bw
Rat (female) [6]

Acute Dermal Toxicity

(LD50)
5 g/kg Rabbit [1][4]

Toxicity to daphnia

and other aquatic

invertebrates (LC50)

12.234 mg/L - 48 h Daphnia sp. [5]

Toxicity to algae

(EC50)
45 mg/L - 72 h

Desmodesmus

subspicatus
[5]

Hazard Identification and Personal Protective
Equipment (PPE)
4-tert-butylcyclohexanone is classified as harmful if swallowed and may cause skin, eye, and

respiratory irritation.[2][3][7] It is also toxic to aquatic life with long-lasting effects.[3][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://studylib.net/doc/8898131/4-tert-butylcyclohexanone--cas-98-53-3--msds
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.chemicalbook.com/msds/4-tert-butylcyclohexanone.htm
https://www.echemi.com/sds/4-tert-butylcyclohexanone-pid_Rock35611.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.chemicalbook.com/msds/4-tert-butylcyclohexanone.htm
https://www.chemicalbook.com/msds/4-tert-butylcyclohexanone.htm
https://www.benchchem.com/product/b146137?utm_src=pdf-body
https://studylib.net/doc/8898131/4-tert-butylcyclohexanone--cas-98-53-3--msds
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper PPE protocols is mandatory.

Required Personal Protective Equipment

PPE Category Specification Standard Citations

Eye Protection

Chemical safety

goggles or glasses

with side shields.

OSHA 29 CFR

1910.133 or European

Standard EN166.

[1][4][7]

Hand Protection

Appropriate chemical-

resistant gloves (e.g.,

nitrile rubber).

[1][4][7][8]

Body Protection

Laboratory coat or

other protective

clothing.

[1][4][7][8]

Respiratory Protection

A NIOSH/MSHA or

European Standard

EN 149 approved

respirator is required if

dust is generated or

exposure limits are

exceeded.

OSHA 29 CFR

1910.134 or European

Standard EN 149.

[4][7]

Experimental Protocol: Safe Handling, Storage, and
Disposal
Handling Procedure

Ventilation: Always handle 4-tert-butylcyclohexanone in a well-ventilated area, such as a

chemical fume hood, to minimize the inhalation of dust.[1][4][7]

Avoid Dust Formation: Minimize dust generation and accumulation during handling.[3][4]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3][4] Do

not eat, drink, or smoke in the work area.[1][3][6]
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Avoid Contact: Avoid contact with eyes, skin, and clothing.[3][4][7]

Storage Procedure

Container: Keep the container tightly closed when not in use.[3][4]

Location: Store in a cool, dry, and well-ventilated area.[2][3][4]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[3]

[4][9]

Spill and Accidental Release Measures

Immediate Action: In case of a spill, clean it up immediately, observing all safety precautions.

[4]

Containment: For small spills, use an inert, non-combustible absorbent material like sand or

vermiculite.[8]

Cleanup: Sweep or scoop up the absorbed material and place it into a suitable, labeled, and

closed container for disposal as hazardous waste.[1][2][4][8]

Ventilation: Ensure the area is well-ventilated during and after cleanup.[1][4]

Large Spills: For larger spills, evacuate the area and contact your institution's emergency

response team.[8]

Disposal Plan

Waste Classification: Treat all 4-tert-butylcyclohexanone waste, including contaminated

materials, as hazardous chemical waste.[8]

Containerization: Collect waste in a suitable, closed, and clearly labeled container. The label

should include "Hazardous Waste" and the full chemical name.[2][8]

Environmental Protection: Do not dispose of the chemical down the drain or into the

environment.[2][8]
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Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

[3][8]

First Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[2][4][7]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid.

[2][4][7]

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid.

[2][4][7]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[2][4][7]

Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
tert-butylcyclohexanone.
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Preparation

Handling & Experimental Work

Post-Handling & Waste Management Emergency Procedures

Assess Hazards & Review SDS

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Proceed to Handling

Minimize Dust Formation

Perform Experimental Protocol

Wash Hands Thoroughly

Experiment Complete

Spill Occurs

If Spill

Exposure Occurs

If Exposure

Segregate Waste
(Solid, Liquid, Sharps)

Label Hazardous Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal

Contain Spill with Absorbent Administer First Aid

Collect & Dispose as Hazardous Waste Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-tert-butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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